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Compound of Interest

Compound Name: 4-Bromobutan-1-amine

Cat. No.: B1267872 Get Quote

Essential Safety and Handling Guide for 4-
Bromobutan-1-amine
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 4-
Bromobutan-1-amine (CAS No. 33977-38-7). Adherence to these procedures is essential for

ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Bromobutan-1-amine is a reactive compound that poses several health risks. It is harmful if

swallowed or inhaled, causes skin irritation, and can lead to serious eye irritation.[1] It may also

cause respiratory irritation.[1] Therefore, the use of appropriate Personal Protective Equipment

(PPE) is mandatory.
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PPE Category Specification Rationale

Hand Protection Nitrile or Neoprene gloves.

Provides resistance to amines

and halogenated

hydrocarbons. It is crucial to

regularly inspect gloves for any

signs of degradation or

perforation and to replace

them immediately if

compromised.

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors, which can cause

serious eye irritation.

Skin and Body Protection
Chemical-resistant lab coat or

apron.

Prevents skin contact and

contamination of personal

clothing.

Respiratory Protection

Air-purifying respirator with

organic vapor/amine

cartridges.

Necessary when working in

poorly ventilated areas or

when the potential for

inhalation of vapors is high.

Respirator cartridges should

be selected based on the

specific contaminants and their

concentrations.

Note: No specific glove breakthrough time data for 4-Bromobutan-1-amine was found. It is

recommended to consult the glove manufacturer's chemical resistance guide and to change

gloves frequently, especially after any direct contact with the chemical.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risks and maintain

the chemical's integrity.
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Ventilation: Always handle 4-Bromobutan-1-amine in a well-ventilated area, preferably

within a chemical fume hood.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as oxidizing agents. Keep the container tightly closed when not in use. The hydrobromide

salt should be stored at room temperature.[2]

Hygiene: Avoid eating, drinking, or smoking in areas where the chemical is handled. Wash

hands thoroughly after handling.

First Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops or persists.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel.

Seek immediate medical attention.

Ingestion

Wash out mouth with water. Do not induce

vomiting unless directed to do so by medical

personnel. Seek immediate medical attention.

Spill and Leak Procedures
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In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Logical Workflow for Chemical Spill Response

Initial Response Cleanup Procedure Final Steps

Evacuate Immediate Area Alert Colleagues & Supervisor Assess Spill Size & Risk Don Appropriate PPEIf spill is manageable Contain the Spill with Absorbent Material Absorb the Spilled Chemical Collect Contaminated Material in a Labeled Waste Container Decontaminate the Area Dispose of Waste According to Regulations Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Disposal Plan
Proper disposal of 4-Bromobutan-1-amine and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization: 4-Bromobutan-1-amine is a halogenated organic compound and

must be disposed of as hazardous waste.

Containerization: Collect all waste materials (including contaminated gloves, absorbent

materials, and empty containers) in a dedicated, properly labeled, and sealed container. The

container should be made of a material compatible with the chemical.

Disposal Method: Do not dispose of this chemical down the drain or in regular trash.[3] The

designated hazardous waste must be handled by a licensed professional waste disposal

service, which will typically use incineration for final destruction.[3]

Decontamination: Empty containers must be thoroughly decontaminated before being

disposed of as regular trash.

Physical and Chemical Properties
A summary of key quantitative data is provided below for quick reference.
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Property Value

Molecular Formula C4H10BrN

Molecular Weight 152.03 g/mol [4][5]

Appearance Colorless to pale yellow liquid

Boiling Point 145-147 °C

Solubility Soluble in water and organic solvents

This document is intended as a guide and should be supplemented with a thorough review of

the Safety Data Sheet (SDS) for 4-Bromobutan-1-amine and your institution's specific safety

protocols. Always prioritize safety and consult with your institution's Environmental Health and

Safety (EHS) department for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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